Cas no 20438-93-1 (dihydrogen [N,N-bis[2-[bis(carboxymethyl)amino]ethyl]glycinato(5-)]ferrate(2-))
20438-93-1 structure
Product Name:dihydrogen [N,N-bis[2-[bis(carboxymethyl)amino]ethyl]glycinato(5-)]ferrate(2-)
CAS No:20438-93-1
MF:C14H20FeN3O10
MW:446.167705535889
CID:1393933
PubChem ID:88537
Update Time:2025-04-20
dihydrogen [N,N-bis[2-[bis(carboxymethyl)amino]ethyl]glycinato(5-)]ferrate(2-) Chemical and Physical Properties
Names and Identifiers
-
- dihydrogen [N,N-bis[2-[bis(carboxymethyl)amino]ethyl]glycinato(5-)]ferrate(2-)
- Dtpa ferrous chelate
- DTPA - iron(3+) complex
- Diethylenetriamine pentaacetic acid, iron(III) salt
- Dihydrogen (N,N-bis(2-(bis(carboxymethyl)amino)ethyl)glycinato(5-))ferrate(2-)
- Glycine, N,N-bis(2-(bis(carboxymethyl)amino)ethyl)-, iron salt
- acetate, 2,2',2'',2''',2''''-(1,2-ethanediylnitrilo)pentakis-, hydrogen iron(2+) salt (1:2:1)
- iron(3+) [{2-[{2-[bis(carboxylatomethyl)amino]ethyl}(carboxymethyl)amino]ethyl}(carboxymethyl)amino]acetate (non-preferred name)
- iron(3+) [{2-[{2-[bis(carboxylatomethyl)amino]ethyl}(carboxymethyl)amino]ethyl}(carboxymethyl)amino]a
- EINECS 243-821-1
- 2-[bis[2-[bis(carboxylatomethyl)amino]ethyl]amino]acetate;hydron;iron(2+)
- 20438-93-1
-
- Inchi: 1S/C14H23N3O10.Fe/c18-10(19)5-15(1-3-16(6-11(20)21)7-12(22)23)2-4-17(8-13(24)25)9-14(26)27;/h1-9H2,(H,18,19)(H,20,21)(H,22,23)(H,24,25)(H,26,27);/q;+2/p-3
- InChI Key: RASZKSWRZUIIQJ-UHFFFAOYSA-K
- SMILES: [Fe+2].[O-]C(CN(CCN(CC(=O)[O-])CC(=O)[O-])CCN(CC(=O)[O-])CC(=O)[O-])=O.[H+].[H+]
Computed Properties
- Exact Mass: 446.05
- Monoisotopic Mass: 446.05
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 28
- Rotatable Bond Count: 11
- Complexity: 454
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 210Ų
Experimental Properties
- Boiling Point: 721.1°C at 760 mmHg
- Flash Point: 389.9°C
dihydrogen [N,N-bis[2-[bis(carboxymethyl)amino]ethyl]glycinato(5-)]ferrate(2-) Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
20438-93-1 (dihydrogen [N,N-bis[2-[bis(carboxymethyl)amino]ethyl]glycinato(5-)]ferrate(2-)) Related Products
- 25102-12-9(DipotassiuM Dihydrogen EthylenediaMinetetraacetate Dihydrate)
- 869-52-3(3,6,9,12-Tetraazatetradecanedioic acid, 3,6,9,12-tetrakis(carboxymethyl)-)
- 4408-64-4(N-Methyliminodiacetic acid)
- 5657-17-0(Ethylenediamine-N,N'-diacetic acid)
- 150-25-4(Bicine)
- 67-43-6(Pentetic acid)
- 139-13-9(Nitrilotriacetic acid)
- 65501-24-8(Ethylenediaminetetraacetic acid tripotassium salt dihydrate)
- 2001-94-7(Edetate dipotassium)
- 6381-92-6(Ethylenediaminetetraacetic acid disodium dihydrate)
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